1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene

• IUPAC Name: 1-methyl-2-nitro-3-[3,3,4,4-tetrafluoro-2-(3-methyl-2-nitrophenoxy)cyclobuten-1-yl]oxybenzene
• InChI: InChI=1S/C18H12F4N2O6/c1-9-5-3-7-11(13(9)23(25)26)29-15-16(18(21,22)17(15,19)20)30-12-8-4-6-10(2)14(12)24(27)28/h3-8H,1-2H3
• InChI Key: AGDAZZMWWUVDRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2=C(C(C2(F)F)(F)F)OC3=CC=CC(=C3[N+](=O)[O-])C)[N+](=O)[O-]
• Molecular Formula: C18H12F4N2O6
• Molecular Weight: 428.3 g/mol

Description

1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene, also known as BNMPTF, is a novel organic compound with a wide range of potential applications in scientific research. This compound has been studied in a variety of fields, including organic synthesis, materials science, and biochemistry. In particular, BNMPTF has been used as a substrate for the construction of various polyfluorinated compounds, and has been used in the synthesis of a number of pharmaceuticals. Additionally, BNMPTF has been used in the study of the mechanism of action of various compounds, as well as in the study of biochemical and physiological effects of compounds.

Scientific Research Applications

1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene has been used in a variety of scientific research applications. For example, it has been used in the synthesis of a variety of polyfluorinated compounds, such as polyfluorinated cyclopropanes and polyfluorinated cyclobutanes. Additionally, 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene has been used in the synthesis of a number of pharmaceuticals, including anti-inflammatory agents and antibiotics. Additionally, 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene has been used in the study of the mechanism of action of various compounds, as well as in the study of biochemical and physiological effects of compounds.

Mechanism of Action

The mechanism of action of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene is not well understood. However, it is believed that the compound acts as a substrate for the formation of various polyfluorinated compounds, and that these compounds can interact with other molecules in the body, leading to various biochemical and physiological effects. Additionally, 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene may also act as an inhibitor of certain enzymes, leading to the inhibition of various metabolic pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene are not yet fully understood. However, studies have shown that 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene can act as an inhibitor of certain enzymes, leading to the inhibition of various metabolic pathways. Additionally, 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene has been shown to have anti-inflammatory and antibiotic properties, suggesting that it may be useful in the treatment of various diseases. Additionally, 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene has been shown to have an effect on the expression of certain genes, suggesting that it may be useful in the study of gene expression.

Advantages and Limitations for Lab Experiments

The use of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene in lab experiments has a number of advantages. For example, the compound is relatively easy to synthesize, and the reaction can be completed in a relatively short amount of time. Additionally, the compound is relatively stable, and can be stored for long periods of time without degradation. However, there are also some limitations to the use of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene in lab experiments. For example, the compound can be toxic if ingested, and should be handled with care. Additionally, the compound can be difficult to work with, as it is highly reactive and can react with other compounds.

Future Directions

The potential applications of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene are vast, and there are a number of potential future directions that could be explored. For example, further research could be conducted into the biochemical and physiological effects of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene, as well as its potential applications in the treatment of various diseases. Additionally, further research could be conducted into the potential uses of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene in the synthesis of novel compounds, as well as its potential uses in the study of gene expression. Finally, further research could be conducted into the potential uses of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene in materials science, as the compound could be used to create a variety of novel materials.

Synthesis Methods

1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene can be synthesized from 2-nitro-3-methylphenol and 1,3,4,4-tetrafluorocyclobuten-1-ol. The synthesis of 1,2-Bis(2-nitro-3-methylphenoxy)-3,3,4,4-tetrafluorocyclobutene involves the reaction of the two compounds in the presence of an acid catalyst, such as p-toluenesulfonic acid. The reaction proceeds through the formation of an intermediate, which is then converted to the desired product. The yield of the reaction is typically high, and the reaction can be completed in a relatively short amount of time.